N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-5-methyl-1-pyridin-2-yl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[(4-propan-2-ylthiadiazol-5-yl)methyl]-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H18N6OS/c1-10(2)15-13(24-21-20-15)9-18-16(23)12-8-19-22(11(12)3)14-6-4-5-7-17-14/h4-8,10H,9H2,1-3H3,(H,18,23)
• InChI Key: VISBRYDUDGJWGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(=O)NCC3=C(N=NS3)C(C)C
• Molecular Formula: C16H18N6OS
• Molecular Weight: 342.4 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a pyridine ring, and a thiadiazole ring. These are all heterocyclic compounds that contain nitrogen and/or sulfur atoms in the ring structure. The presence of these functional groups could suggest potential biological activity, as these structures are often found in bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the overall polarity and reactivity of the molecule. The presence of nitrogen and sulfur atoms could also allow for the formation of hydrogen bonds.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, the functional groups present suggest that it could undergo a variety of reactions. For example, the pyridine ring could potentially undergo electrophilic substitution reactions, while the pyrazole ring could undergo reactions at the nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple heterocyclic rings and nitrogen and sulfur atoms would likely make the compound relatively polar. This could affect its solubility in different solvents, as well as its melting and boiling points.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds containing pyrazole, pyridine, and thiadiazole rings are often found in drugs and have a wide range of biological activities. For example, some pyrazole-containing compounds are used as anti-inflammatory drugs, while some thiadiazole-containing compounds have shown antiviral activity.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities. This could involve in vitro and in vivo testing to determine its effects on various biological targets. Additionally, further studies could be done to optimize its structure for increased activity and selectivity.